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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2-anilinopyridine, a versatile
heterocyclic compound with significant applications in medicinal chemistry and materials
science. This document details its chemical structure, physicochemical properties, synthesis
methodologies, and key chemical reactions. A significant focus is placed on its role as a
scaffold for the development of novel therapeutic agents, particularly as microtubule-targeting
compounds that induce apoptosis. Detailed experimental protocols for its synthesis and a
thorough analysis of its spectroscopic data are provided to support researchers in their
scientific endeavors.

Chemical Structure and Properties

2-Anilinopyridine, also known as N-phenylpyridin-2-amine, is an aromatic organic compound
featuring a pyridine ring substituted with an amino group, which is in turn bonded to a phenyl

group.
Chemical Structure:

Caption: Chemical structure of 2-anilinopyridine.

© 2025 BenchChem. All rights reserved. 1/5 Tech Support


https://www.benchchem.com/product/b1266264?utm_src=pdf-interest
https://www.benchchem.com/product/b1266264?utm_src=pdf-body
https://www.benchchem.com/product/b1266264?utm_src=pdf-body
https://www.benchchem.com/product/b1266264?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

Physicochemical Properties

The key physicochemical properties of 2-anilinopyridine are summarized in the table below.
This data is essential for its handling, formulation, and application in various chemical

processes.

Property Value Reference
Molecular Formula Ci1HioN2 [1]
Molecular Weight 170.21 g/mol [1]
Appearance White to off-white solid [2]

Melting Point 106-112 °C [2]

Boiling Point 205-206 °C at 7 mmHg [2]

pKa 5.58 + 0.10 [2]
Solubility Soluble in organic solvents

such as DMSO and ethanol.

Synthesis of 2-Anilinopyridine

The synthesis of 2-anilinopyridine can be achieved through several methods, with the most
common being transition metal-catalyzed cross-coupling reactions. Detailed protocols for the
Buchwald-Hartwig amination and the Ulimann condensation are provided below.

Experimental Protocol: Buchwald-Hartwig Amination

This palladium-catalyzed method is highly efficient for the formation of the C-N bond between
an aryl halide and an amine.[3]
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Heat at 100-110 °C under N2 Column Chromatography

Cool, dilute with Ethyl Acetate, filter through Celite

Column Chromatography

Heat at 130 °C under Ar Cool, dilute with Water, extract with Ethyl Acetate
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1266264?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1266264?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

